Cas no 173336-12-4 (1,4-Benzodioxin-6-carboxylic acid, 2,3-dihydro-8-hydroxy-, ethyl ester)

• Product Name: 1,4-Benzodioxin-6-carboxylic acid, 2,3-dihydro-8-hydroxy-, ethyl ester
• CAS No: 173336-12-4
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 1081101
• Update Time: 2024-07-22

1,4-Benzodioxin-6-carboxylic acid, 2,3-dihydro-8-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-6-carboxylic acid, 2,3-dihydro-8-hydroxy-, ethyl ester

• Inchi： 1S/C11H12O5/c1-2-14-11(13)7-5-8(12)10-9(6-7)15-3-4-16-10/h5-6,12H,2-4H2,1H3
• InChI Key： BMJLOIBVDOVHBP-UHFFFAOYSA-N
• SMILES： O1C2=C(O)C=C(C(OCC)=O)C=C2OCC1

Computed Properties

• Exact Mass: 224.06846

Experimental Properties

• Density: 1.309±0.06 g/cm3(Predicted)
• Boiling Point: 379.3±42.0 °C(Predicted)
• PSA: 64.99
• pka: 8.95±0.20(Predicted)